Cas no 1803820-09-8 ((2,3-Dichloro-6-fluorophenyl)(methyl)sulfane)

• Product Name: (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane
• CAS No: 1803820-09-8
• MF: C₇H₅Cl₂FS
• MW: 211.084002256393
• MDL: MFCD28786336
• CID: 5074669
• Update Time: 2026-03-01

(2,3-Dichloro-6-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane

• MDL： MFCD28786336
• Inchi： 1S/C7H5Cl2FS/c1-11-7-5(10)3-2-4(8)6(7)9/h2-3H,1H3
• InChI Key： OULFRFXSOGLLOQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1SC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3

Additional information on (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane

Introduction to (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane (CAS No. 1803820-09-8)

(2,3-Dichloro-6-fluorophenyl)(methyl)sulfane, also known by its CAS number 1803820-09-8, is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a dichlorofluorophenyl group and a methyl sulfide moiety. The combination of these functional groups imparts specific chemical and physical properties that make it an attractive candidate for various research and industrial applications.

The molecular formula of (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane is C₉H₇Cl₂FOS, and its molecular weight is approximately 245.15 g/mol. The compound is a colorless liquid at room temperature and has a distinct odor. Its solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene makes it suitable for use in synthetic reactions and analytical methods.

In the realm of medicinal chemistry, (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound as an intermediate in the synthesis of antiviral agents with promising activity against influenza viruses. The presence of the dichlorofluorophenyl group and the methyl sulfide moiety provides a unique scaffold that can be further functionalized to enhance pharmacological properties.

Beyond medicinal applications, (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane has also found utility in materials science. Its ability to form stable complexes with transition metals has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high porosity and tunable pore sizes, making them valuable for applications in gas storage, catalysis, and drug delivery systems. A study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from this compound showed enhanced adsorption capacities for carbon dioxide compared to traditional materials.

The synthesis of (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane typically involves the reaction of 2,3-dichloro-6-fluorothiophenol with methyl iodide in the presence of a base such as potassium carbonate. This reaction proceeds via an S_N2 mechanism, leading to the formation of the desired product with high yield and purity. The synthetic route is well-documented in the literature and can be easily scaled up for industrial production.

In terms of safety and handling, (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane should be stored in a cool, dry place away from sources of ignition and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. It is important to note that while this compound is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential health effects.

The environmental impact of (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane is another area of ongoing research. Studies have shown that proper disposal methods are essential to prevent contamination of water bodies and soil. Efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce environmental footprint.

In conclusion, (2,3-Dichloro-6-fluorophenyl)(methyl)sulfane (CAS No. 1803820-09-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure provides a foundation for further research and development, making it an important molecule for scientists and engineers working in these fields. As new studies continue to uncover its potential uses and properties, it is likely that this compound will play an increasingly significant role in future innovations.